Explore by Category Organocatalysts

Tetrabutylammonium iodide

Tetrabutylammonium iodide is a chemical compound commonly used in scientific research. It finds applications in various fields such as catalysis, materials science, and organic synthesis. Its unique properties make it an indispensable tool for scientists exploring new avenues of discovery.

CAS No.:311-28-4

Molecular Formula:C16H36IN

Molecular Weight:369.37 g/mol

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1-Butyl-2,3-dimethylimidazolium chloride

1-Butyl-2,3-dimethylimidazolium chloride, a versatile chemical compound, finds extensive application in scientific research. This material displays unique properties and is employed in various fields like catalysis, electrochemistry, and materials science, enabling advancements in diverse scientific endeavors.

CAS No.:98892-75-2

Molecular Formula:C9H17ClN2

Molecular Weight:188.7 g/mol

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Tetrabutylammonium bifluoride

Tetrabutylammonium bifluoride, a chemical compound, finds extensive use in scientific research. With its unique properties, it enables diverse applications, including catalysis, synthesis, and material science. Explore its potential for groundbreaking scientific advancements!

CAS No.:23868-34-0

Molecular Formula:C16H37F2N

Molecular Weight:281.47 g/mol

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1-Butyl-2,3-dimethylimidazolium hexafluorophosphate

1-Butyl-2,3-dimethylimidazolium hexafluorophosphate is a versatile chemical compound used in scientific research. Its unique properties make it suitable for applications in catalysis, electrochemistry, and as an environmentally friendly solvent. Its potential in various fields drives extensive exploration.

CAS No.:227617-70-1

Molecular Formula:C9H17F6N2P

Molecular Weight:298.21 g/mol

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(R)-Diphenylprolinol tert-butyldimethylsilyl ether

The chemical compound '(R)-Diphenylprolinol tert-butyldimethylsilyl ether' is a versatile material used in scientific research. Its unique properties make it ideal for applications in catalysis, organic synthesis, and drug discovery. Explore its potential!

CAS No.:1236033-34-3

Molecular Formula:C23H33NOSi

Molecular Weight:367.608

Availability: In Stock

Tetrabutylammoniummethoxide

Tetrabutylammoniummethoxide is a chemical compound used in scientific research. It is versatile and finds applications in various fields such as catalysis, organic synthesis, and material science due to its unique properties. Its ability to enhance reaction rates and selectivity makes it a valuable tool for researchers pushing the boundaries of scientific discovery.

CAS No.:34851-41-7

Molecular Formula:C17H39NO

Molecular Weight:273.5 g/mol

Availability: In Stock

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